Cas no 70486-43-0 ((5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: (5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 70486-43-0
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• MDL: MFCD09055281
• CID: 531103
• Update Time: 2025-04-19

(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid
• 1H-1,2,4-Triazole-3-acetic acid, 2,5-dihydro-5-oxo-
• 2-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)acetic acid
• 2-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid
• (5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid(SALTDATA: FREE)
• 1H-1,2,4-Triazole-3-acetic acid,2,5-dihydro-5-oxo
• (5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid

• MDL： MFCD09055281
• Inchi： 1S/C4H5N3O3/c8-3(9)1-2-5-4(10)7-6-2/h1H2,(H,8,9)(H2,5,6,7,10)
• InChI Key： AWGDAHKJDXJEOJ-UHFFFAOYSA-N
• SMILES： OC(CC1=NNC(N1)=O)=O

Computed Properties

• Exact Mass: 143.03300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 98.84000
• LogP: -1.27490